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Compound of Interest

Compound Name: Trioctylphosphine oxide

Cat. No.: B147580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trioctylphosphine oxide (TOPO) is an organophosphorus compound with the chemical

formula OP(C₈H₁₇)₃.[1] It is a white, air-stable solid at room temperature and is widely utilized

in chemical synthesis and materials science.[1] This technical guide provides a comprehensive

overview of the chemical properties, synthesis, applications, and safety protocols associated

with TOPO.

Chemical and Physical Properties
TOPO's utility stems from its unique combination of being a highly polar, Lewis basic molecule

with long, nonpolar alkyl chains. This amphiphilic character allows it to coordinate with metal

ions while remaining soluble in nonpolar organic solvents.[1] The key physical and chemical

properties of Trioctylphosphine oxide are summarized in the table below.
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Property Value References

Molecular Formula C₂₄H₅₁OP [1][2][3][4]

Molecular Weight 386.63 g/mol [2][3][4]

Appearance White crystalline powder/solid [1][3]

Melting Point 50-54 °C [1]

Boiling Point 201-202 °C at 2 mmHg [3][5]

Solubility

Insoluble in water; Soluble in

organic solvents like toluene

and chloroform

[2]

CAS Number 78-50-2 [1][2][3][4]

Synthesis of Trioctylphosphine Oxide
The most common method for the synthesis of Trioctylphosphine oxide is through the

oxidation of trioctylphosphine. Industrially, trioctylphosphine is often produced from the reaction

of 1-octene with phosphine gas, followed by oxidation.

A general representation of the synthesis workflow is depicted below:
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Synthesis of Trioctylphosphine
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1-Octene

Reaction Vessel

Phosphine Gas (PH3) Initiator (e.g., AIBN)

Trioctylphosphine

Oxidation

Oxidizing Agent (e.g., H2O2)

Trioctylphosphine Oxide (TOPO)

Click to download full resolution via product page

General workflow for the synthesis of Trioctylphosphine oxide.

Experimental Protocol: Synthesis of Trioctylphosphine
Oxide from 1-Octene and Phosphine
The following protocol is based on patent literature and involves hazardous materials. It should

only be performed by trained professionals in a well-ventilated fume hood with appropriate

safety measures.

Materials:

1-Octene
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Phosphine gas

2,2'-Azobis(2,4-dimethylvaleronitrile) (initiator)

Toluene

30% Hydrogen peroxide

Methanol or methylated spirits

Procedure:[6]

Preparation of Trioctylphosphine:

Charge a one-liter reaction vessel with 560 g (5 moles) of 1-octene.

Deoxygenate the 1-octene by bubbling nitrogen gas through it for two hours.

Heat the solution to 70°C and saturate it with phosphine gas.

Add a solution of 1.0 g (4 mmol) of 2,2'-azobis(2,4-dimethylvaleronitrile) in 4 ml of toluene

to initiate the reaction.

Continuously pass phosphine gas into the solution for 6.5 hours. Add further aliquots of

the initiator (0.5 g in 2 ml of toluene) every 50 minutes.

After the reaction is complete, purge the system with nitrogen to remove any unreacted

phosphine.

Oxidation to Trioctylphosphine Oxide:

To the crude trioctylphosphine solution, add 30 ml of water and 150 ml of methylated

spirits.

Slowly add 30% hydrogen peroxide to the well-stirred solution, maintaining the

temperature below 30°C by external cooling.
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After the oxidation is complete, the product can be isolated through appropriate workup

procedures, such as extraction and solvent removal, to yield trioctylphosphine oxide as

a colorless solid.

Applications of Trioctylphosphine Oxide
Trioctylphosphine oxide has several key applications in research and industry:

Solvent Extraction: TOPO is extensively used as an extractant for various metals, most

notably uranium, from acidic solutions.[7] Its high affinity for metal ions and solubility in

organic solvents make it an effective agent for separating and purifying metals from ore

leachates and other complex mixtures.[7][8]

Nanoparticle Synthesis: TOPO is a crucial component in the synthesis of high-quality

quantum dots (e.g., CdSe).[1][9] It serves as a high-boiling point solvent and a capping

ligand that coordinates to the surface of the growing nanoparticles, controlling their size,

shape, and preventing aggregation.[5][8]

Coordination Chemistry: As a Lewis base, TOPO can act as a ligand in various coordination

complexes, which has applications in catalysis and materials science.[2]

Polymer Chemistry: It can be used as a plasticizer and flame retardant in some polymer

formulations.

Experimental Protocol: Synthesis of CdSe Quantum
Dots using TOPO
This protocol describes a common method for synthesizing Cadmium Selenide (CdSe)

quantum dots where TOPO is used as a solvent and capping agent. This procedure should be

conducted in a fume hood with appropriate personal protective equipment.

Materials:

Cadmium oxide (CdO)

Selenium (Se) powder
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Trioctylphosphine (TOP)

Trioctylphosphine oxide (TOPO)

Tetradecylphosphonic acid (TDPA)

Toluene

Methanol

Procedure:[10]

Preparation of Selenium Precursor:

In a glovebox or under an inert atmosphere, dissolve 0.53 mmol of Selenium powder in

2.4 ml of Trioctylphosphine (TOP) by heating to 150°C with stirring.

Cool the Se/TOP solution to room temperature.

Synthesis of CdSe Quantum Dots:

In a three-neck round-bottom flask, combine 0.4 mmol of Cadmium oxide (CdO), 0.8 mmol

of tetradecylphosphonic acid (TDPA), and 9.77 mmol of Trioctylphosphine oxide
(TOPO).

Heat the mixture to 270°C under an inert atmosphere with vigorous stirring until the CdO is

fully dissolved and the solution becomes clear.

Rapidly inject the Se/TOP solution into the hot reaction mixture.

The reaction temperature will drop. Allow the temperature to recover and then maintain it

at a specific growth temperature (e.g., 230-270°C) to control the size of the quantum dots.

The growth time will also influence the final particle size.

Aliquots can be taken at different time points to obtain quantum dots of varying sizes.

Isolation and Purification:
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After the desired reaction time, cool the reaction mixture to room temperature.

Add an excess of a non-solvent like methanol to precipitate the quantum dots.

Centrifuge the mixture to collect the quantum dots.

Discard the supernatant and redisperse the quantum dot pellet in a suitable solvent like

toluene.

Repeat the precipitation and redispersion steps as necessary to purify the quantum dots.

The workflow for the synthesis of CdSe quantum dots is illustrated in the following diagram:
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Experimental workflow for the synthesis of CdSe quantum dots.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b147580?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Trioctylphosphine oxide is considered a hazardous substance and requires careful handling.

Hazards:

Causes skin irritation and serious eye damage.[11]

May be harmful if swallowed or inhaled.

Toxic to aquatic life with long-lasting effects.[11]

Precautions:

Handle in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Avoid breathing dust, fumes, or vapors.

Prevent release into the environment.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents.

Disposal:

Dispose of as hazardous waste in accordance with local, state, and federal regulations.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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